Cas no 2639460-49-2 (Ethyl 4-(2-amino-4-chlorophenoxy)benzoate)

• Product Name: Ethyl 4-(2-amino-4-chlorophenoxy)benzoate
• CAS No: 2639460-49-2
• MF: C₁₅H₁₄ClNO₃
• MW: 291.729563236237
• CID: 5665377
• PubChem ID: 158259802
• Update Time: 2025-05-19

Ethyl 4-(2-amino-4-chlorophenoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• 2639460-49-2
• EN300-27722595
• ethyl 4-(2-amino-4-chlorophenoxy)benzoate
• Ethyl 4-(2-amino-4-chlorophenoxy)benzoate

• Inchi： 1S/C15H14ClNO3/c1-2-19-15(18)10-3-6-12(7-4-10)20-14-8-5-11(16)9-13(14)17/h3-9H,2,17H2,1H3
• InChI Key： GHSXRDZIJCZANN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)OC1C=CC(C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 291.0662210g/mol
• Monoisotopic Mass: 291.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 61.6Ų

Additional information on Ethyl 4-(2-amino-4-chlorophenoxy)benzoate

Ethyl 4-(2-amino-4-chlorophenoxy)benzoate (CAS No. 2639460-49-2): A Comprehensive Overview

Ethyl 4-(2-amino-4-chlorophenoxy)benzoate, identified by its Chemical Abstracts Service (CAS) number 2639460-49-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of Ethyl 4-(2-amino-4-chlorophenoxy)benzoate, particularly the presence of both amino and chloro substituents on the phenyl ring, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Ethyl 4-(2-amino-4-chlorophenoxy)benzoate have been extensively studied in recent years, driven by its promising pharmacological profile. The benzoate moiety is known to exhibit anti-inflammatory, analgesic, and antioxidant properties, making this compound a valuable candidate for further investigation in drug development. Additionally, the introduction of the amino group at the para position relative to the chloro substituent enhances its binding affinity to various biological targets, including enzymes and receptors involved in metabolic pathways.

Recent advancements in computational chemistry and molecular modeling have provided new insights into the pharmacokinetic behavior of Ethyl 4-(2-amino-4-chlorophenoxy)benzoate. Studies using quantum mechanical methods have revealed that the compound exhibits favorable solubility and metabolic stability, which are critical factors for its potential clinical application. Furthermore, the presence of both electron-donating and electron-withdrawing groups on the aromatic ring allows for fine-tuning of its pharmacological activity, making it a versatile scaffold for structure-activity relationship (SAR) studies.

In vitro experiments have demonstrated that Ethyl 4-(2-amino-4-chlorophenoxy)benzoate interacts with several key enzymes and receptors relevant to human health. For instance, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), a major enzyme involved in prostaglandin synthesis and inflammation. This inhibitory effect suggests that Ethyl 4-(2-amino-4-chlorophenoxy)benzoate may possess anti-inflammatory properties comparable to existing nonsteroidal anti-inflammatory drugs (NSAIDs). Moreover, preliminary studies indicate that this compound may also exhibit inhibitory effects on other enzymes such as lipoxygenase and carbonic anhydrase, further broadening its therapeutic potential.

The role of Ethyl 4-(2-amino-4-chlorophenoxy)benzoate in modulating cellular signaling pathways has also been explored. Research has shown that this compound can influence the activity of transcription factors such as nuclear factor kappa B (NF-κB), which plays a central role in regulating inflammatory responses. By modulating NF-κB activity, Ethyl 4-(2-amino-4-chlorophenoxy)benzoate may help in reducing chronic inflammation associated with various diseases. Additionally, its interaction with other signaling molecules involved in cell proliferation and differentiation suggests potential applications in oncology research.

Given its promising pharmacological profile, Ethyl 4-(2-amino-4-chlorophenoxy)benzoate has become a subject of interest for clinical investigations. Several preclinical studies have been conducted to evaluate its safety and efficacy in animal models. These studies have reported that the compound exhibits low toxicity at therapeutic doses and can effectively reduce inflammation without causing significant side effects. The results from these preclinical trials have laid the groundwork for designing future clinical trials to assess its efficacy in human patients suffering from inflammatory disorders.

The development of novel drug candidates often involves optimizing their chemical structure to enhance their pharmacological properties while minimizing adverse effects. Ethyl 4-(2-amino-4-chlorophenoxy)benzoate serves as an excellent example of how structural modifications can lead to improved drug candidates. By systematically varying substituents on the benzoate ring, researchers can fine-tune its biological activity and selectivity. This approach has led to the discovery of several derivatives with enhanced potency and reduced toxicity compared to their parent compounds.

The future prospects of Ethyl 4-(2-amino-4-chlorophenoxy)benzoate in pharmaceutical research are promising. Ongoing studies aim to elucidate its mechanism of action at a molecular level, which will provide valuable insights for designing more effective derivatives. Additionally, exploring its potential applications in treating neurodegenerative diseases is an area of active investigation. Preliminary findings suggest that this compound may have neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In conclusion, Ethyl 4-(2-amino-4-chlorophenoxy)benzoate (CAS No. 2639460-49-2) is a compound with significant therapeutic potential due to its unique structural features and diverse biological activities. Its ability to interact with multiple targets involved in inflammation and cellular signaling makes it a valuable candidate for further clinical development. As research continues to uncover new insights into its pharmacological properties, Ethyl 4-(2-amino-4-chlorophenoxy)benzoate is poised to play a crucial role in addressing various human health challenges.